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Abstract

Methyl 3-methoxypropionate (MMP), CAS number 3852-09-3, is a versatile organic ester
recognized for its utility as a solvent and a key intermediate in organic synthesis. This
document provides a comprehensive technical overview of MMP, encompassing its chemical
and physical properties, detailed experimental protocols for its synthesis and analysis, and a
summary of its primary applications. The information is structured to support researchers and
professionals in drug development and chemical synthesis in understanding and utilizing this
compound effectively.

Chemical and Physical Properties

Methyl 3-methoxypropionate is a clear, colorless liquid with a mild, fruity odor.[1] It is
characterized by the presence of both an ester and an ether functional group.

Table 1: Physicochemical Properties of Methyl 3-methoxypropionate
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Property Value Reference(s)
CAS Number 3852-09-3 [2][3][4]
Molecular Formula CsH100s3 [21[31[4]
Molecular Weight 118.13 g/mol [31[4]
IUPAC Name methyl 3-methoxypropanoate [4]
Boiling Point 142-143 °C (at 760 mmHg) [2][3]
Density 1.009 g/mL (at 25 °C) [2][3]
Refractive Index (n20/D) 1.402 [3]
Flash Point 47 °C/ 116.6 °F (closed cup) [3114]
Water Solubility 428.60 g/L (at 25 °C) [1112]
Vapor Pressure 5.3 mmHg (at 25 °C) [5]
Appearance Clear, colorless liquid [11[2]

Table 2: Spectroscopic and Analytical Data Identifiers

Data Type Identifier/Reference

1H NMR Available, characteristic peaks observed.[6]
13C NMR Available, characteristic peaks observed.[4][5]
Mass Spectrum (GC-MS) Available in NIST database.[4]

IR Spectrum Available, characteristic peaks observed.[7]
Beilstein/REAXYS Number 1744829

Synthesis of Methyl 3-methoxypropionate

The primary industrial synthesis route for Methyl 3-methoxypropionate is the Michael addition
of methanol to methyl acrylate. This reaction is typically base-catalyzed.
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Experimental Protocol: Base-Catalyzed Synthesis

This protocol is adapted from established industrial methods.[2][8]

Objective: To synthesize Methyl 3-methoxypropionate via the Michael addition of methanol to
methyl acrylate using sodium methoxide as a catalyst.

Materials:

¢ Methanol (CH3OH)

o Methyl acrylate (CH2=CHCOOCH?s)

e Sodium methoxide (CH3zONa), 28-32% solution in methanol

e Concentrated Sulfuric Acid (H2SO4, 98%) or 85% Phosphoric Acid (HzPOa)

o Four-necked flask equipped with a mechanical stirrer, thermometer, constant-pressure
addition funnel, and reflux condenser

Procedure:

o Reaction Setup: Charge the four-necked flask with the required amount of sodium methoxide
solution and additional methanol. A typical molar ratio of total methanol to methyl acrylate is
between 2.0:1 and 3.0:1.[2]

» Addition of Methyl Acrylate: While vigorously stirring the methanol/catalyst mixture, slowly
add methyl acrylate dropwise from the addition funnel. The addition should be carried out
over a period of at least 10-12 hours.[2]

» Reaction Conditions: Maintain the reaction temperature at approximately 40-60 °C.[2][8] The
reaction is exothermic, and cooling may be necessary to control the temperature.[8]

» Reaction Completion: After the addition of methyl acrylate is complete, continue stirring the
mixture at the reaction temperature for an additional 2-6 hours to ensure the reaction goes to
completion.[2]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://patents.google.com/patent/CN1660767A/en
https://patents.google.com/patent/KR101877874B1/en
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://patents.google.com/patent/CN1660767A/en
https://patents.google.com/patent/CN1660767A/en
https://patents.google.com/patent/CN1660767A/en
https://patents.google.com/patent/KR101877874B1/en
https://patents.google.com/patent/KR101877874B1/en
https://patents.google.com/patent/CN1660767A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Neutralization: Cool the reaction mixture to below 35 °C. While stirring, carefully add
concentrated sulfuric acid or phosphoric acid to neutralize the sodium methoxide catalyst.
The amount of acid should be stoichiometric to the catalyst used (e.g., a 1:2 molar ratio of
H2S0a4 to CH3ONa).[2] This step is crucial to prevent a reverse reaction during distillation.

 Purification: The crude product is purified by distillation. Unreacted methanol and methyl
acrylate can be removed as a low-boiling fraction and recycled.[2] The final product, Methyl
3-methoxypropionate, is collected at its boiling point (approx. 142-143 °C at atmospheric

pressure).

Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis of Methyl 3-methoxypropionate.
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Analytical Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of Methyl 3-methoxypropionate and identify any impurities.
Instrumentation:
o Gas Chromatograph with a Flame lonization Detector (FID) or Mass Spectrometer (MS).

e Column: A non-polar column such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25
pum film thickness) is suitable.

Procedure:

o Sample Preparation: Prepare a dilute solution of the Methyl 3-methoxypropionate sample
in a volatile organic solvent like dichloromethane or ethyl acetate. A concentration of
approximately 1 mg/mL is typical.

o GC Conditions (Example):
o Injector Temperature: 250 °C
o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
o Oven Temperature Program:
= [nitial temperature: 60 °C, hold for 2 minutes.
= Ramp to 150 °C at 10 °C/min.
» Ramp to 250 °C at 20 °C/min, hold for 5 minutes.
o Injection Volume: 1 pL (split or splitless, depending on concentration).
e MS Conditions (Example):

o lon Source Temperature: 230 °C
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o Quadrupole Temperature: 150 °C
o lonization Mode: Electron lonization (EIl) at 70 eV.

o Scan Range: m/z 35-300.

» Data Analysis: The purity is determined by the peak area percentage of the main component
in the chromatogram. The mass spectrum of the main peak can be compared with reference
libraries (e.g., NIST) for identity confirmation.[4]

Diagram 2: Analytical Workflow for Purity Assessment
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Caption: General workflow for GC-MS analysis of Methyl 3-methoxypropionate.

Applications

Methyl 3-methoxypropionate's unique properties make it suitable for a range of applications
in research and industry.
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e Solvent: It is an effective solvent for a variety of resins, pigments, and other additives used in
the formulation of paints and coatings.[1] Its solvency also makes it useful in industrial
cleaning products and degreasers.[1]

o Chemical Intermediate: MMP serves as a versatile building block in organic synthesis.[1] It
can be employed as an acylation reagent and is used in the synthesis of specialized
polymers for photoresists in the electronics industry.[2][9]

e Fragrances and Cosmetics: Due to its pleasant, fruity odor, it finds application as a fragrance
component.[1]

o Pharmaceuticals: It is used as an intermediate in the synthesis of more complex active
pharmaceutical ingredients (APIs).[1]

Diagram 3: Application Areas of Methyl 3-methoxypropionate
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Caption: Key application areas for Methyl 3-methoxypropionate.

Safety and Handling

Methyl 3-methoxypropionate is a flammable liquid and vapor. It can cause skin and serious
eye irritation and may cause respiratory irritation.[3][6]
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Table 3: GHS Hazard Information

Hazard Class Code Description Reference(s)
o Flammable liquid and
Flammable Liquids H226 [31[4]
vapor
Skin Irritation H315 Causes skin irritation [3][4]
o Causes serious eye
Eye Irritation H319 o [6]
irritation
Specific Target Organ May cause respirato
PERE TR Hass e P fate)
Toxicity irritation

Handling Precautions:

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use only in a well-ventilated area or outdoors.[6]

Wear protective gloves, protective clothing, and eye/face protection.[3]

Store in a well-ventilated place and keep the container tightly closed.[6]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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